![molecular formula C9H9ClN2O3S B1532461 ethyl 5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate hydrochloride CAS No. 1185295-18-4](/img/structure/B1532461.png)
ethyl 5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate hydrochloride
Overview
Description
Ethyl 5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate hydrochloride, commonly referred to as ETX-HCl, is an organic compound that has been extensively studied due to its potential applications in a variety of scientific fields. This compound is of particular interest due to its ability to act as a catalyst for organic synthesis and its potential for use in medicinal research.
Scientific Research Applications
Synthesis and Chemical Reactions
Ethyl 5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate hydrochloride and its derivatives are of interest due to their complex reactions and potential in synthesizing bioactive molecules. Research has demonstrated various synthesis routes and reactions, including the condensation with dielectrophiles to form pyrimido[2,3-b]thiazines and thiazolo[3,2-a]pyrimidines, indicating a versatile chemical behavior conducive to generating compounds with potentially significant biological activities (Kappe & Roschger, 1989). Furthermore, the synthesis processes often involve reactions with ethanolic sodium hydroxide and acetic anhydride, leading to novel heterocyclic systems that have been tested for biocidal properties against bacteria and fungi (Youssef et al., 2011).
Biological Activities
The compound and its derivatives have been evaluated for their antimicrobial properties. Notably, some synthesized derivatives have shown excellent biocidal properties, suggesting potential utility in developing new antimicrobial agents. This property is particularly valuable in the ongoing global effort to combat antibiotic resistance (Youssef et al., 2011). Another study synthesized hydrochlorides of N,5-diaryl-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide and found some compounds exhibiting antimicrobial activity, indicating the chemical's role in generating potential antimicrobial agents (Gein et al., 2015).
Structural Analysis and Characterization
Structural analysis through methods such as x-ray diffraction analysis has been essential in understanding the spatial structure of these compounds, aiding in the design of new derivatives with potential bioactivity. Such studies lay the groundwork for future research into the development of new drugs and materials (Украинец et al., 2017).
Potential in Drug Discovery
The compound's derivatives have been investigated for their potential in drug discovery, particularly for their antimicrobial and possibly anticancer properties. Synthesis of derivatives and evaluation of their biological activities is a crucial step in the drug development process, highlighting the importance of this compound in medicinal chemistry research. These efforts contribute to the broader scientific endeavor to discover and develop new therapeutic agents that can address unmet medical needs (Gein et al., 2015).
Mechanism of Action
Mode of Action
The exact mode of action of ethyl 5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate hydrochloride is currently unknown due to the lack of specific studies on this compound . It is known that the compound’s structure plays a crucial role in its interactions with its targets .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of this compound . .
Properties
IUPAC Name |
ethyl 5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2O3S.ClH/c1-2-14-8(13)6-5-10-9-11(7(6)12)3-4-15-9;/h3-5H,2H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JHPMDNVLECWGDG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CN=C2N(C1=O)C=CS2.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9ClN2O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.70 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1185295-18-4 |
Source
|
| Record name | 5H-Thiazolo[3,2-a]pyrimidine-6-carboxylic acid, 5-oxo-, ethyl ester, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1185295-18-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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